Cas no 1325671-21-3 (3-(piperidin-4-yl)-1H-pyrazol-5-amine)

• Product Name: 3-(piperidin-4-yl)-1H-pyrazol-5-amine
• CAS No: 1325671-21-3
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• MDL: MFCD13196350
• CID: 4588487
• Update Time: 2025-05-22

3-(piperidin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-4-yl)-1H-pyrazol-5-amine
• 5-Piperidin-4-yl-1H-pyrazol-3-ylamine

• MDL： MFCD13196350
• Inchi： 1S/C8H14N4/c9-8-5-7(11-12-8)6-1-3-10-4-2-6/h5-6,10H,1-4H2,(H3,9,11,12)
• InChI Key： VIUKMNKXXJAZLD-UHFFFAOYSA-N
• SMILES： N1C(C2CCNCC2)=CC(N)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 413.4±45.0 °C at 760 mmHg
• Flash Point: 203.8±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(piperidin-4-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(piperidin-4-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 3-(piperidin-4-yl)-1H-pyrazol-5-amine (CAS No. 1325671-21-3): Properties, Applications, and Research Insights

The compound 3-(piperidin-4-yl)-1H-pyrazol-5-amine (CAS No. 1325671-21-3) is a heterocyclic organic molecule featuring a piperidine ring fused with a pyrazole scaffold. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The presence of both piperidine and pyrazole moieties enables diverse interactions with biological targets, making it a valuable intermediate for designing novel therapeutics.

Recent studies highlight the growing interest in piperidine-pyrazole hybrids, particularly in the context of central nervous system (CNS) drug development. Researchers are exploring its role in modulating neurotransmitter receptors, with preliminary data suggesting potential applications in neurological disorders. The amine functionality at the 5-position of the pyrazole ring offers excellent opportunities for further derivatization, allowing medicinal chemists to fine-tune pharmacokinetic properties.

From a synthetic chemistry perspective, 1325671-21-3 demonstrates remarkable stability under various reaction conditions, making it suitable for multi-step synthetic routes. Its hydrogen bond donor/acceptor capacity contributes to enhanced solubility profiles compared to similar aromatic systems, addressing a common challenge in drug formulation. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the high purity achievable through optimized purification protocols.

The compound's molecular weight (166.22 g/mol) and moderate lipophilicity (predicted LogP ~1.2) position it favorably for blood-brain barrier penetration studies. Computational modeling indicates promising target engagement potential with various enzyme classes, particularly kinases and G-protein coupled receptors. These attributes align with current industry trends toward fragment-based drug design approaches.

In material science applications, the 3-(piperidin-4-yl)-1H-pyrazol-5-amine scaffold shows intriguing properties for developing functionalized polymers. The rigid bicyclic system can impart thermal stability when incorporated into polymeric matrices, while the free amine group enables covalent attachment to other components. Such characteristics are being investigated for advanced coating technologies and membrane materials.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this compound reveals favorable biodegradation potential and low eco-toxicity scores, addressing growing regulatory concerns about green chemistry in industrial applications. These properties make it an attractive candidate for sustainable chemical process development.

The scientific literature documents increasing patent activity surrounding piperidine-pyrazole derivatives, with particular emphasis on their utility in precision medicine approaches. Several recent publications describe its incorporation into allosteric modulator designs for protein targets implicated in metabolic diseases. This reflects broader industry shifts toward targeted therapies with improved therapeutic windows.

From a commercial perspective, 1325671-21-3 has seen steady demand growth in the fine chemicals market, driven by academic and industrial research programs. Suppliers typically offer this compound with >98% purity, accompanied by comprehensive analytical certificates meeting GLP standards. Current pricing trends reflect its status as a high-value intermediate rather than a bulk commodity.

Future research directions for 3-(piperidin-4-yl)-1H-pyrazol-5-amine include exploration of its chiral derivatives and evaluation in combinatorial chemistry platforms. The emergence of AI-assisted molecular design tools promises to accelerate discovery of novel applications, particularly in personalized medicine contexts. Ongoing structure-activity relationship studies continue to reveal surprising versatility from this deceptively simple molecular framework.